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Compound of Interest

Compound Name:
(2-Chlorophenyl)(3,4-

dimethoxyphenyl)methanone

CAS No.: 34702-00-6

Cat. No.: B1597656 Get Quote

Executive Summary & Immediate Directives
Do not dispose of this compound down the drain. (2-Chlorophenyl)(3,4-
dimethoxyphenyl)methanone (CAS: 116412-83-0) is classified as halogenated organic

waste.[1][2][3] Its chlorine substituent renders it unsuitable for standard fuel blending or

biological wastewater treatment due to the risk of forming acidic byproducts (HCl) and potential

dioxins during improper combustion.

Core Disposal Rule: Segregate strictly into Halogenated Waste streams.

Chemical Profile & Hazard Identification
To ensure proper downstream handling, the waste generator must characterize the material

accurately. This compound is a solid benzophenone derivative often used as a pharmaceutical

intermediate (e.g., in SGLT2 inhibitor synthesis).

Table 1: Physicochemical and Regulatory Profile[1]
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Parameter Specification Operational Implication

Chemical Name
(2-Chlorophenyl)(3,4-

dimethoxyphenyl)methanone
Official manifest name

CAS Number 116412-83-0 Primary identifier for inventory

Physical State Solid (Powder/Crystalline)
Dust control required during

transfer

Melting Point 109–112 °C
Stable solid at room

temperature

Key Hazard Codes

H410 (Very toxic to aquatic

life)H315/H319 (Skin/Eye

Irritant)

ZERO release to sewer

systems allowed

Waste Class Halogenated Organic
Requires high-temp

incineration with scrubbers

RCRA Status

Non-Listed (unless mixed with

listed solvents)Generator must

perform waste determination

Treat as Hazardous due to

aquatic toxicity

Waste Characterization & Segregation Logic
The "Why" Behind the Protocol
As a Senior Scientist, I emphasize causality in safety protocols. You must segregate this

compound from non-halogenated solvents (like Acetone or Ethanol) for two reasons:

Incineration Chemistry: Non-halogenated waste is often used as fuel for cement kilns.

Introducing chlorine (from the 2-chlorophenyl group) poisons this process, corrodes the kiln,

and can generate hydrochloric acid gas.[3]

Cost Control: Halogenated waste disposal is significantly more expensive because it

requires specialized incinerators with acid gas scrubbers. Contaminating a 55-gallon drum of

non-halogenated solvent with a few grams of this compound reclassifies the entire drum as

halogenated waste.[1][3]
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Figure 1: Waste Segregation Decision Tree
Use this logic flow to determine the correct waste container.

Waste Generation:
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Caption: Logical workflow for segregating (2-Chlorophenyl)(3,4-
dimethoxyphenyl)methanone waste to prevent cross-contamination of waste streams.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Inventory)
Objective: Contain dust and prevent environmental release.

PPE Required: Nitrile gloves, safety glasses, lab coat. Use a fume hood if the powder is

fine/dusty.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth HDPE jar.

Secondary Containment: If bagging, place the sealed bag into a secondary rigid container

(fiber drum or bucket) designated for "Solid Hazardous Waste."

Labeling:

Chemical Name: Write fully: "(2-Chlorophenyl)(3,4-dimethoxyphenyl)methanone".

Hazard Checkbox: Mark "Toxic" and "Irritant."

Constituents: Explicitly list "Chlorinated Benzophenone Derivative."

Scenario B: Disposal of Reaction Mixtures (Liquid)
Objective: Prevent precipitation and ensure compatibility.

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste carboy

material (usually HDPE or glass).

Selection: Pour into the Halogenated Waste carboy.

Critical Note: Even if the solvent is Methanol (non-halogenated), the presence of this

dissolved chlorinated compound requires the entire mixture to be treated as halogenated

waste.
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Record Keeping: On the waste tag, list the solvent (e.g., "95% Methanol") and the solute

(e.g., "5% Chlorinated Benzophenone").

Spill Response Protocol
In the event of a spill, immediate containment is necessary to prevent the dust from entering

HVAC systems or drains.

Figure 2: Spill Cleanup Workflow

1. Assess Volume & Risk
(Is it >100g?)

2. Don PPE
(Nitrile Gloves, N95/Respirator)

3. Containment
Cover with damp paper towels

(Prevents Dust)
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5. Surface Decon
Wash area with soap & water

6. Disposal
Treat cleanup materials

as Hazardous Waste
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Caption: Operational workflow for cleaning up solid spills of chlorinated benzophenones,

emphasizing dust suppression.

Regulatory & Compliance Notes
EPA/RCRA: While this specific CAS is not typically "P" or "U" listed by name, it triggers the

"Toxic" characteristic under general waste profiles due to aquatic toxicity. Generators are

responsible for "Waste Determination" (40 CFR 262.11).

Destruction Method: The only acceptable final destruction method is Incineration at a

permitted TSD (Treatment, Storage, and Disposal) facility equipped for halogenated

organics.

Transport: Ensure the waste manifest reflects "Environmentally Hazardous Substance, Solid,

N.O.S."[2][3] if shipping pure bulk quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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